![molecular formula C7H7NOS B096992 Benzenamine, 2-methyl-N-sulfinyl- CAS No. 15182-74-8](/img/structure/B96992.png)
Benzenamine, 2-methyl-N-sulfinyl-
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Description
Benzenamine, 2-methyl-N-sulfinyl- is a useful research compound. Its molecular formula is C7H7NOS and its molecular weight is 153.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metal Sulfide Precipitation in Hydrometallurgy
Metal sulfide precipitation is a critical process in hydrometallurgy, impacting metal recovery and environmental protection. The research highlights the need for integrating fundamental and applied studies to improve metal sulfide precipitation efficiency and understand its mechanisms, with implications for effluent treatment and industrial processes (Lewis, 2010).
Sulfur Chemistry in Pharmaceutical Compounds
Sulfur (SVI)-containing motifs, such as sulfonyl or sulfonamide groups, exhibit diverse pharmacological properties. Over 150 FDA-approved sulfur-based drugs are available, treating a wide range of diseases. The development of new, less toxic, and highly active sulfonamide analogues remains a hot research topic, highlighting sulfur's significance in drug discovery (Zhao et al., 2018).
Antimicrobial Applications of Monoterpenes
p-Cymene, a monoterpene related to benzene compounds, demonstrates significant antimicrobial effects. This property has been extensively studied due to the urgent need for new antimicrobial substances to address global health challenges and antimicrobial resistance. p-Cymene's efficacy highlights the potential for benzene derivatives in developing new antimicrobial agents (Marchese et al., 2017).
Copper Sulfide Nanoparticles in Biomedicine
Copper sulfide nanoparticles, due to their unique properties, have seen increasing interest in biomedical applications, including sensors, cancer therapy, and drug delivery. The review emphasizes the potential of these nanoparticles in various in vitro and in vivo applications, underscoring the importance of material science in advancing healthcare technologies (Goel et al., 2014).
Benzothiazole in Therapeutics
Benzothiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. This versatility makes benzothiazole and its derivatives, including those related to benzenamine compounds, valuable in pharmaceutical research and drug development (Kamal et al., 2015).
Properties
IUPAC Name |
1-methyl-2-(sulfinylamino)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NOS/c1-6-4-2-3-5-7(6)8-10-9/h2-5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYPGFEPVLMKJKM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=S=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10164884 |
Source
|
Record name | Benzenamine, 2-methyl-N-sulfinyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10164884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15182-74-8 |
Source
|
Record name | 2-Methyl-N-sulfinylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15182-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 2-methyl-N-sulfinyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015182748 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 2-methyl-N-sulfinyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10164884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.